870849-40-4(1-(2,6-Difluorophenyl)ethanamine)

1-(2,6-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

- 1-(2,6-Difluorophenyl)ethanamine
- 1-(2,6-DIFLUOROPHENYL)ETHYLAMINE
- CS-0154125
- Y10219
- A862863
- DTXSID70588042
- PDPHGCQJDUZZGM-UHFFFAOYSA-N
- MFCD09041977
- CHEMBL4545741
- SCHEMBL1239996
- SY012022
- SB76363
- VJB84940
- BS-13428
- AKOS016844196
- AKOS000124191
- FT-0689557
- EN300-33161
- 1-(2,6-difluorophenyl)ethan-1-amine
- 870849-40-4
- 2,6-Difluoro-α-methylbenzenemethanamine (ACI)
- 1-(2,6-Difluorophenyl)ethaneamine
- α-Methyl-2,6-difluorobenzylamine
- (S)-1-(2,6-DIFLUOROPHENYL)ETHANAMINE
- SY260356
- SY344949
- MFCD06761845
- DB-328381
- MFCD06761844
- MDL： MFCD09041977
- Inchi： 1S/C8H9F2N/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5H,11H2,1H3
- InChI Key： PDPHGCQJDUZZGM-UHFFFAOYSA-N
- SMILES： FC1C(C(C)N)=C(F)C=CC=1

Computed Properties

Exact Mass: 157.07000
Monoisotopic Mass: 157.07030562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²
XLogP3: 1.4

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: NA
Boiling Point: 170.0±25.0 °C at 760 mmHg
Flash Point: 64.5±10.2 °C
PSA: 26.02000
LogP: 2.68480
Vapor Pressure: 1.5±0.3 mmHg at 25°C

1-(2,6-Difluorophenyl)ethanamine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2,6-Difluorophenyl)ethanamine PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	D456280-500mg	1-(2,6-difluorophenyl)ethanamine	870849-40-4		500mg	$ 230.00	2022-06-05
abcr	AB460582-25 g	1-(2,6-Difluorophenyl)ethan-1-amine; .	870849-40-4		25g	€1,270.90	2023-04-22
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX858-1g	1-(2,6-Difluorophenyl)ethanamine	870849-40-4	95+%	1g	597.0CNY	2021-07-14
Enamine	EN300-33161-2.5g	1-(2,6-difluorophenyl)ethan-1-amine	870849-40-4		2.5g	$142.0	2023-09-04
eNovation Chemicals LLC	Y1049709-25g	1-(2,6-Difluorophenyl)ethan-1-amine	870849-40-4	95+%	25g	$555	2024-06-06
Enamine	EN300-33161-0.05g	1-(2,6-difluorophenyl)ethan-1-amine	870849-40-4		0.05g	$19.0	2023-09-04
Alichem	A019113991-5g	1-(2,6-Difluorophenyl)ethanamine	870849-40-4	95%	5g	$449.40	2023-08-31
TRC	D456280-100mg	1-(2,6-difluorophenyl)ethanamine	870849-40-4		100mg	$ 70.00	2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QX858-50mg	1-(2,6-Difluorophenyl)ethanamine	870849-40-4	95+%	50mg	82.0CNY	2021-07-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X52905-5g	1-(2,6-Difluorophenyl)ethanamine	870849-40-4	95%	5g	¥792.0	2024-07-18

1-(2,6-Difluorophenyl)ethanamine Production Method

Synthetic Circuit 1

13670-99-0

870849-40-4

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Stereoselective amination of racemic sec-alcohols through sequential application of laccases and transaminases

Martinez-Montero, Lia; et al, Green Chemistry, 2017, 19(2), 474-480

Synthetic Circuit 2

13670-99-0

870849-40-4

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 24 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Transaminases Applied to the Synthesis of High Added-Value Enantiopure Amines

Paul, Caroline E.; et al, Organic Process Research & Development, 2014, 18(6), 788-792

Synthetic Circuit 3

87327-65-9

870849-40-4

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tempo , Laccase Solvents: tert-Butyl methyl ether , Water ; 16 h, pH 5, 30 °C
2.1 Reagents: Ammonium acetate , Sodium cyanoborohydride Solvents: Methanol ; 24 h, rt
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1, rt

Reference

Stereoselective amination of racemic sec-alcohols through sequential application of laccases and transaminases

Martinez-Montero, Lia; et al, Green Chemistry, 2017, 19(2), 474-480

1-(2,6-Difluorophenyl)ethanamine Raw materials

1-(2,6-Difluorophenyl)ethanamine Preparation Products

1-(2,6-Difluorophenyl)ethanamine (870849-40-4)

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Cas no 870849-40-4 (1-(2,6-Difluorophenyl)ethanamine)

1-(2,6-Difluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

1-(2,6-Difluorophenyl)ethanamine Security Information

1-(2,6-Difluorophenyl)ethanamine PricePrice >>

1-(2,6-Difluorophenyl)ethanamine Production Method

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

1-(2,6-Difluorophenyl)ethanamine Raw materials

1-(2,6-Difluorophenyl)ethanamine Preparation Products

1-(2,6-Difluorophenyl)ethanamine Related Literature

870849-40-4 (1-(2,6-Difluorophenyl)ethanamine) Related Products